Cas no 62443-80-5 (Pentanamide, N-cyclohexyl-N-(1-methyl-1H-pyrazol-3-yl)-)

• Product Name: Pentanamide, N-cyclohexyl-N-(1-methyl-1H-pyrazol-3-yl)-
• CAS No: 62443-80-5
• MF: C₁₅H₂₅N₃O
• MW: 263.37850356102
• CID: 444561
• PubChem ID: 20394376
• Update Time: 2025-04-19

Pentanamide, N-cyclohexyl-N-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, N-cyclohexyl-N-(1-methyl-1H-pyrazol-3-yl)-
• N-cyclohexyl-N-(1-methylpyrazol-3-yl)pentanamide
• N-Cyclohexyl-N-(1-methyl-1H-pyrazol-3-yl)pentanamide
• SCHEMBL11561422
• DTXSID20606689
• 62443-80-5

• Inchi： 1S/C15H25N3O/c1-3-4-10-15(19)18(13-8-6-5-7-9-13)14-11-12-17(2)16-14/h11-13H,3-10H2,1-2H3
• InChI Key： UOXGGYCWTHLQDG-UHFFFAOYSA-N
• SMILES： O=C(CCCC)N(C1C=CN(C)N=1)C1CCCCC1

Computed Properties

• Exact Mass: 263.19995
• Monoisotopic Mass: 263.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.13